Cas no 1607269-92-0 (3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide)

• Product Name: 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide
• CAS No: 1607269-92-0
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5674181
• PubChem ID: 84585878
• Update Time: 2025-05-22

3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z1336969938
• 3-(4-BROMOPHENYL)-N-[CYANO(CYCLOPROPYL)METHYL]PROPANAMIDE
• 1607269-92-0
• EN300-26683732
• AKOS016961704
• 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide

• Inchi： 1S/C14H15BrN2O/c15-12-6-1-10(2-7-12)3-8-14(18)17-13(9-16)11-4-5-11/h1-2,6-7,11,13H,3-5,8H2,(H,17,18)
• InChI Key： JWNCPIFQKHFAAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(NC(C#N)C1CC1)=O

Computed Properties

• Exact Mass: 306.03678g/mol
• Monoisotopic Mass: 306.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide

Research Brief on 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide (CAS: 1607269-92-0)

3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide (CAS: 1607269-92-0) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a bromophenyl group, a cyano moiety, and a cyclopropyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide involves a multi-step process that ensures high yield and purity. Key steps include the bromination of the phenyl ring, followed by the introduction of the cyano and cyclopropyl groups. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further pharmacological evaluations.

Pharmacological studies have revealed that 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide exhibits notable activity against specific biological targets. Preliminary in vitro assays indicate that the compound interacts with enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its ability to modulate certain receptor activities has sparked interest in its use for neurological disorders. These findings are supported by molecular docking studies, which highlight the compound's binding affinity and selectivity.

In vivo studies have further validated the therapeutic potential of 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide. Animal models of inflammation and neurodegeneration have demonstrated significant efficacy, with the compound showing favorable pharmacokinetic profiles. The bioavailability and metabolic stability of the molecule have been assessed, revealing promising results for its development as a drug candidate. However, further studies are required to address potential toxicity and optimize dosing regimens.

The mechanism of action of 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide is currently under investigation. Early evidence suggests that it may exert its effects through the inhibition of key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. Additionally, its interaction with neurotransmitter receptors hints at its potential in modulating synaptic plasticity, making it a candidate for treating cognitive disorders. These mechanistic insights are crucial for understanding its therapeutic scope and guiding future research.

Despite the promising findings, challenges remain in the development of 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(4-bromophenyl)-N-cyano(cyclopropyl)methylpropanamide (CAS: 1607269-92-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activities, make it a valuable subject for further research. Continued exploration of its synthesis, mechanism, and therapeutic applications will be critical in unlocking its full potential and contributing to the development of novel treatments for various diseases.